Cas no 17658-06-9 (Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt)
17658-06-9 structure
Product Name:Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
CAS No:17658-06-9
MF:C29H21NO
MW:399.483147382736
CID:222577
PubChem ID:87214
Update Time:2025-04-19
Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
- 2,4,6-Triphenyl-1-(4-oxylatophenyl)pyridinium
- 4-(2,4,6-Triphenylpyridinio)phenolate
- 4-(2,4,6-Triphenylpyridinio)phenolanion
- 4-(2,4,6-Triphenylpyridinium-1-yl)phenolate
- 1-(4-Oxylatophenyl)-2,4,6-triphenylpyridinium
- 17658-06-9
- 4-(2,4,6-triphenylpyridin-1-ium-1-yl)phenolate
- Pyridinium, 1-(4-hydroxyphenyl)-2,4,6-triphenyl-, hydroxide, inner salt
- 1-(4-Hydroxyphenyl)-2,4,6-triphenylpyridinium hydroxide inner salt
- AKOS037505353
- DTXSID6066238
- Pyridinium, 1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
- J-004921
-
- Inchi: 1S/C29H21NO/c31-27-18-16-26(17-19-27)30-28(23-12-6-2-7-13-23)20-25(22-10-4-1-5-11-22)21-29(30)24-14-8-3-9-15-24/h1-21H
- InChI Key: XYKMESYITRVGTA-UHFFFAOYSA-N
- SMILES: [O-]C1C=CC(=CC=1)[N+]1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 399.16243
- Monoisotopic Mass: 399.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 26.9Ų
Experimental Properties
- PSA: 26.94
Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
17658-06-9 (Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt) Related Products
- 123334-01-0(4-(2,4,6-Triphenylpyridin-1-ium-1-yl)phenolate;hydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk